Cas no 33209-01-7 (L-Threonine Amide Hydrochloride)

• Product Name: L-Threonine Amide Hydrochloride
• CAS No: 33209-01-7
• MF: C₄H₁₁ClN₂O₂
• MW: 154.595340013504
• MDL: MFCD00058288
• CID: 317152
• PubChem ID: 45073228
• Update Time: 2025-11-02

L-Threonine Amide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Threoninamide hydrochloride
• Butanamide,2-amino-3-hydroxy-, hydrochloride (1:1), (2S,3R)-
• H-L-Thr-NH2*HCl
• H-Thr-NH?·HCl
• H-THR-NH2 · HCL
• H-THR-NH2 HCL
• H-Thr-nh2 hcl
• H-Thr-NH2.HCl
• L-threonine amide hydrochloride
• (2S,3R)-2-Amino-3-hydroxybutanamide hydrochloride
• 2-Amino-3-hydroxy-(2S,3R)butanamide monohydrochloride
• EINECS 251-407-7
• H-Thr-NH2*HCl
• Threoninamide,monohydrochloride,L
• L-Threoninamide, monohydrochloride
• DS-16190
• l-threoninamide hcl
• MFCD00058288
• 209616-88-6
• H-Thr-NH2 hydrochloride
• J-019087
• S-33209-01-7
• DTXSID40186857
• AKOS015914228
• (2S,3R)-2-Amino-3-hydroxybutanamidehydrochloride
• SCHEMBL3968548
• CS-W021072
• (2S,3R)-2-amino-3-hydroxybutanamide;hydrochloride
• (R-(R*,S*))-2-Amino-3-hydroxybutyramide monohydrochloride
• Threoninamide, monohydrochloride, L-
• AM82268
• AC8031
• I10653
• AKOS015844293
• H-Thr-NH HCl
• EN300-7367680
• 33209-01-7
• LZQCOMULTLYITH-MUWMCQJSSA-N
• threoninamide hydrochloride
• L-Threonine Amide Hydrochloride

• MDL： MFCD00058288
• Inchi： 1S/C4H10N2O2.ClH/c1-2(7)3(5)4(6)8;/h2-3,7H,5H2,1H3,(H2,6,8);1H/t2-,3+;/m1./s1
• InChI Key： LZQCOMULTLYITH-MUWMCQJSSA-N
• SMILES： Cl.O[C@H](C)[C@@H](C(N)=O)N

Computed Properties

• Exact Mass: 154.05100
• Monoisotopic Mass: 154.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 94
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3A^2

Experimental Properties

• Color/Form: White to off white powder
• Boiling Point: 384.9°C at 760 mmHg
• Flash Point: 186.6°C
• PSA: 89.34000
• LogP: 0.38240

L-Threonine Amide Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD9366)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on L-Threonine Amide Hydrochloride

L-Threonine Amide Hydrochloride (CAS No. 33209-01-7): A Comprehensive Overview

L-Threonine Amide Hydrochloride (CAS No. 33209-01-7) is a specialized derivative of the essential amino acid L-threonine. This compound has garnered significant attention in the fields of pharmaceuticals, biochemistry, and peptide synthesis. With its unique chemical properties, L-Threonine Amide Hydrochloride serves as a crucial building block in the development of various bioactive molecules.

The molecular structure of L-Threonine Amide Hydrochloride includes an amide group, which enhances its reactivity and makes it highly valuable in organic synthesis. Researchers and manufacturers often utilize this compound in the production of peptide-based drugs, which are increasingly popular due to their high specificity and reduced side effects. The growing demand for custom peptides and therapeutic proteins has further propelled the relevance of L-Threonine Amide Hydrochloride in modern medicine.

One of the most frequently asked questions about L-Threonine Amide Hydrochloride is its role in drug discovery. This compound is often employed in the synthesis of peptide libraries, which are essential for high-throughput screening in pharmaceutical research. Additionally, its stability under various conditions makes it a preferred choice for solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology labs.

Another hot topic surrounding L-Threonine Amide Hydrochloride is its application in nutraceuticals. As consumers become more health-conscious, the demand for amino acid supplements and performance-enhancing compounds has surged. L-Threonine Amide Hydrochloride is often explored for its potential benefits in muscle recovery and metabolic support, although further clinical studies are needed to validate these claims.

From a market perspective, the global demand for L-Threonine Amide Hydrochloride is expected to grow steadily, driven by advancements in peptide therapeutics and personalized medicine. Suppliers and manufacturers are focusing on improving production efficiency and purity standards to meet the stringent requirements of the pharmaceutical industry. This compound is typically available in high-purity grades, ensuring compatibility with GMP standards.

In summary, L-Threonine Amide Hydrochloride (CAS No. 33209-01-7) is a versatile and valuable compound with wide-ranging applications in drug development, biotechnology, and nutraceuticals. Its unique properties and growing market demand make it a key focus for researchers and industry professionals alike. As the field of peptide-based therapies continues to expand, the importance of L-Threonine Amide Hydrochloride is likely to increase even further.